Cas no 1354487-49-2 (Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride)
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl (2S,4R)-4-(2-propan-2-ylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
- Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
-
- Inchi: 1S/C15H21NO3.ClH/c1-10(2)12-6-4-5-7-14(12)19-11-8-13(16-9-11)15(17)18-3;/h4-7,10-11,13,16H,8-9H2,1-3H3;1H/t11-,13+;/m1./s1
- InChI Key: QIAKRTMZYNBZHZ-YLAFAASESA-N
- SMILES: Cl.O(C1C=CC=CC=1C(C)C)[C@H]1CN[C@H](C(=O)OC)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 306
- Topological Polar Surface Area: 47.6
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M040395-125mg |
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride |
1354487-49-2 | 125mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M040395-250mg |
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride |
1354487-49-2 | 250mg |
$ 375.00 | 2022-06-04 |
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1354487-49-2, known as Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and its potential applications in drug development. The (2S,4S) configuration underscores its chiral nature, which is critical for its biological activity and selectivity.
Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological pathways. The presence of the isopropylphenoxy group in this compound adds to its structural complexity and enhances its pharmacokinetic properties. Researchers have demonstrated that such substituents can significantly influence the compound's solubility, stability, and bioavailability.
The synthesis of Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride involves a multi-step process that requires precise control over stereochemistry. Key steps include the formation of the pyrrolidine ring, the introduction of the isopropylphenoxy group, and the subsequent methylation to achieve the final hydrochloride salt. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to ensure high enantiomeric purity, which is essential for its intended therapeutic applications.
In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of G-protein coupled receptors (GPCRs). Its ability to bind selectively to these receptors makes it a candidate for treating conditions such as inflammation, pain, and neurological disorders. Recent findings from in vitro assays suggest that it exhibits potent agonistic activity at specific GPCR subtypes, which could be leveraged for drug development.
Moreover, the hydrochloride salt form of this compound is advantageous for formulation purposes. The hydrochloride counterion not only enhances solubility but also ensures stability under various storage conditions. This makes it suitable for incorporation into tablets, capsules, or injectable formulations.
From an environmental perspective, researchers have conducted eco-toxicological assessments to evaluate the potential impact of this compound on aquatic ecosystems. Results indicate that it has a low ecotoxicological profile, with minimal effects on non-target species. However, further studies are required to fully understand its long-term environmental fate and degradation pathways.
In conclusion, Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride represents a cutting-edge advancement in chemical synthesis and pharmacology. Its unique structure, combined with its promising biological activity and favorable physicochemical properties, positions it as a valuable asset in the pipeline of innovative therapeutics. As research continues to unfold, this compound is expected to contribute significantly to the development of novel treatments for various medical conditions.
1354487-49-2 (Methyl (2S,4S)-4-(2-Isopropylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)